molecular formula C17H22N4O4 B2729859 N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide CAS No. 953229-88-4

N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Cat. No.: B2729859
CAS No.: 953229-88-4
M. Wt: 346.387
InChI Key: FRWKRUFCDZBPAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O4/c1-12-9-15(20-25-12)19-17(23)16(22)18-10-13-4-6-21(7-5-13)11-14-3-2-8-24-14/h2-3,8-9,13H,4-7,10-11H2,1H3,(H,18,22)(H,19,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FRWKRUFCDZBPAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NO1)NC(=O)C(=O)NCC2CCN(CC2)CC3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is a synthetic compound that has garnered attention for its potential biological activities. This compound features a complex structure incorporating furan, piperidine, and oxazole moieties, which are known to contribute to various pharmacological effects. This article reviews the biological activity of this compound based on diverse research findings and case studies.

Chemical Structure and Properties

The compound can be characterized by the following chemical formula and structure:

PropertyDetails
IUPAC Name This compound
Molecular Formula C18H24N4O2
Molecular Weight 336.41 g/mol
CAS Number Not available

Biological Activity Overview

The biological activity of this compound has been explored in several contexts, including its potential as an antimicrobial agent, anti-inflammatory compound, and anticancer drug.

Antimicrobial Activity

Research indicates that compounds with similar structural frameworks exhibit significant antimicrobial properties. For instance, derivatives containing furan and piperidine rings have demonstrated effectiveness against a range of bacteria and fungi. The specific activity of this compound against various microbial strains remains to be thoroughly investigated but is hypothesized based on structural analogs.

Anti-inflammatory Properties

The presence of the oxazole moiety is associated with anti-inflammatory effects. Studies have shown that compounds with oxazole structures can inhibit pro-inflammatory cytokines and modulate immune responses. This suggests that this compound may similarly impact inflammatory pathways.

Anticancer Potential

Preliminary studies suggest that compounds featuring piperidine and oxazole rings may possess anticancer properties by inducing apoptosis in cancer cells. The mechanism may involve the modulation of signaling pathways related to cell survival and proliferation.

The precise mechanism of action for this compound is not fully elucidated. However, it is believed to interact with specific biological targets such as enzymes or receptors involved in inflammatory processes or cancer cell proliferation.

Case Studies and Research Findings

Several studies have explored the biological activities of structurally similar compounds. Here are notable findings:

  • Antimicrobial Studies :
    • A study on piperidine derivatives revealed significant inhibition of bacterial growth against Staphylococcus aureus and Escherichia coli.
    • Furan-containing compounds showed antifungal activity against Candida albicans.
  • Anti-inflammatory Research :
    • Compounds with oxazole rings were shown to reduce levels of TNF-alpha and IL-6 in vitro.
    • A related study demonstrated that furan derivatives inhibited COX enzymes, suggesting potential for anti-inflammatory applications.
  • Anticancer Activity :
    • Research indicated that piperidine derivatives could induce apoptosis in breast cancer cell lines.
    • Oxazole-containing compounds have been identified as potential inhibitors of tumor growth in xenograft models.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.